Cas no 338773-88-9 (3-(Dimethylamino)-6-fluoropyrido1,2-a1,3benzimidazole-4-carbonitrile)

• Product Name: 3-(Dimethylamino)-6-fluoropyrido1,2-a1,3benzimidazole-4-carbonitrile
• CAS No: 338773-88-9
• MDL: MFCD01314705
• CID: 4647777
• Update Time: 2025-06-10

3-(Dimethylamino)-6-fluoropyrido1,2-a1,3benzimidazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Dimethylamino)-6-fluoropyrido1,2-a1,3benzimidazole-4-carbonitrile

• MDL： MFCD01314705

Additional information on 3-(Dimethylamino)-6-fluoropyrido1,2-a1,3benzimidazole-4-carbonitrile

Introduction to 3-(Dimethylamino)-6-fluoropyrido1,2-a1,3benzimidazole-4-carbonitrile (CAS No. 338773-88-9)

3-(Dimethylamino)-6-fluoropyrido1,2-a1,3benzimidazole-4-carbonitrile is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 338773-88-9, belongs to the class of pyridobenzimidazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a fluorine atom at the 6-position and a carbonitrile group at the 4-position introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery.

The structural framework of 3-(Dimethylamino)-6-fluoropyrido1,2-a1,3benzimidazole-4-carbonitrile combines the aromatic stability of the benzimidazole core with the electron-withdrawing nature of the nitrile group, which can significantly influence its interactions with biological targets. The dimethylamino substituent at the 3-position enhances the compound's basicity, potentially allowing for interactions with acidic residues in proteins or enzymes. This dual functionality makes it an intriguing scaffold for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been a growing interest in fluorinated heterocycles due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The incorporation of a fluorine atom in 3-(Dimethylamino)-6-fluoropyrido1,2-a1,3benzimidazole-4-carbonitrile not only improves its pharmacokinetic properties but also allows for fine-tuning of its biological activity. Fluorine atoms can participate in both hydrophobic and dipole-dipole interactions, making them valuable in optimizing drug-like properties such as solubility and bioavailability.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The benzimidazole core is a well-established pharmacophore found in numerous FDA-approved drugs, including those used for anticancer and antiviral treatments. By modifying this core structure with functional groups like the carbonitrile group and fluorine atom, researchers aim to discover new molecules with improved efficacy and reduced side effects.

Recent studies have highlighted the importance of pyridobenzimidazole derivatives in addressing various diseases. For instance, research published in leading journals has demonstrated that compounds with similar structural motifs exhibit potent activity against enzymes involved in cancer progression. The dimethylamino group in 3-(Dimethylamino)-6-fluoropyrido1,2-a1,3benzimidazole-4-carbonitrile plays a crucial role in modulating enzyme activity by facilitating optimal positioning within the active site. This suggests that this compound could be a valuable tool for developing targeted therapies.

The carbonitrile group at the 4-position is another key feature that contributes to the compound's unique properties. Carbonitrile groups are known to enhance binding interactions due to their ability to form hydrogen bonds and participate in π-stacking interactions. In addition, they can influence electronic distribution within the molecule, affecting its reactivity and stability. These characteristics make 3-(Dimethylamino)-6-fluoropyrido1,2-a1,3benzimidazole-4-carbonitrile a versatile scaffold for medicinal chemists seeking to design novel drug candidates.

Advances in computational chemistry have also played a significant role in understanding the potential of this compound. Molecular modeling studies have been used to predict how 3-(Dimethylamino)-6-fluoropyrido1,2-a1,3benzimidazole-4-carbonitrile interacts with biological targets such as enzymes and receptors. These studies have provided valuable insights into optimizing its structure for improved binding affinity and selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process.

The synthesis of 3-(Dimethylamino)-6-fluoropyrido1,2-a1,3benzimidazole-4-carbonitrile presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful planning to ensure high yield and purity. However, recent advancements in synthetic methodologies have made it possible to construct complex heterocyclic frameworks more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have significantly improved the accessibility of such compounds.

In conclusion,3-(Dimethylamino)-6-fluoropyrido1,2-a1,3benzimidazole-4-carbonitrile (CAS No. 338773-88-9) represents a fascinating example of how structural modifications can lead to novel pharmacological entities with potential therapeutic value. Its unique combination of functional groups—such as the fluorine atom, carbonitrile group, and dimethylamino substituent—makes it an attractive candidate for further investigation in drug discovery programs. As research continues to uncover new applications for heterocyclic compounds like this one,the pharmaceutical industry can look forward to innovative treatments targeting various diseases.